N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-methylsulfonylbenzamide
• InChI: InChI=1S/C19H18N2O4S2/c1-12-17(13-7-9-15(25-2)10-8-13)20-19(26-12)21-18(22)14-5-4-6-16(11-14)27(3,23)24/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: DVTGOULRDGVBTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)C)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O4S2
• Molecular Weight: 402.5 g/mol

Description

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-3-(methylsulfonyl)benzamide, also known as MTA, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. MTA belongs to the class of thiazole-based compounds and has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

Synthesis and Structural Activity Relationships

A study by Procopiou et al. (2013) focused on the synthesis and structure-activity relationships of indazole arylsulfonamides, revealing insights into human CCR4 antagonists. The research highlighted the potency of methoxy- or hydroxyl-containing groups as indazole C4 substituents, underscoring the importance of specific functional groups in enhancing biological activity Procopiou et al., 2013.

Pharmacological Properties

Sonda et al. (2004) synthesized a series of benzamide derivatives as selective serotonin 4 receptor agonists. The study identified compounds that accelerated gastric emptying and increased the frequency of defecation, demonstrating the therapeutic potential of benzamide derivatives in gastroenterology Sonda et al., 2004.

Antimalarial and COVID-19 Drug Applications

Fahim and Ismael (2021) investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives, examining their antimalarial activity and potential application as COVID-19 drugs. The study highlighted the synthesis of sulfonamide derivatives with significant in vitro antimalarial activity and explored their ADMET properties, suggesting their potential use in treating COVID-19 Fahim & Ismael, 2021.

Anticancer Evaluation

Ravichandiran et al. (2019) focused on the synthesis and anticancer evaluation of 1,4‐Naphthoquinone derivatives, including phenylaminosulfanyl moieties. The compounds displayed potent cytotoxic activity against various human cancer cell lines, indicating the potential for developing new cancer therapies Ravichandiran et al., 2019.

Electrophysiological Activity

Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides. This research provides insights into the development of selective class III agents for treating arrhythmias, demonstrating the therapeutic potential of sulfonamide and benzamide derivatives in cardiology Morgan et al., 1990.